Cas no 1415928-89-0 (3-Bromo-N-cyclobutyl-N-methylBenzenamine)
1415928-89-0 structure
Product Name:3-Bromo-N-cyclobutyl-N-methylBenzenamine
CAS No:1415928-89-0
MF:C11H14BrN
MW:240.139562129974
CID:2113549
Update Time:2023-08-04
3-Bromo-N-cyclobutyl-N-methylBenzenamine Chemical and Physical Properties
Names and Identifiers
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- 3-bromo-N-cyclobutyl-N-methylBenzenamine
- 3-Bromo-N-cyclobutyl-N-methylBenzenamine
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- Inchi: 1S/C11H14BrN/c1-13(10-5-3-6-10)11-7-2-4-9(12)8-11/h2,4,7-8,10H,3,5-6H2,1H3
- InChI Key: MPVUBJPCMCELDX-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=C1)N(C)C1CCC1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 168
- Topological Polar Surface Area: 3.2
3-Bromo-N-cyclobutyl-N-methylBenzenamine Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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